Cas no 87767-94-0 (2-Bromophenethyl alcohol, acetate)

• Product Name: 2-Bromophenethyl alcohol, acetate
• CAS No: 87767-94-0
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• CID: 652494
• Update Time: 2023-08-03

2-Bromophenethyl alcohol, acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, b-bromo-, acetate
• 2-bromophenethyl acetate
• KENNXPUAPLLICU-UHFFFAOYSA-N
• 2-Bromophenethyl alcohol, acetate

• Inchi： 1S/C10H11BrO2/c1-8(12)13-7-6-9-4-2-3-5-10(9)11/h2-5H,6-7H2,1H3
• InChI Key： KENNXPUAPLLICU-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CCOC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Topological Polar Surface Area: 26.3